Cas no 731772-10-4 (2-Chloro-4-(4-chlorophenyl)-1-butene)

2-Chloro-4-(4-chlorophenyl)-1-butene structure
731772-10-4 structure
Product Name:2-Chloro-4-(4-chlorophenyl)-1-butene
CAS No:731772-10-4
MF:C10H10Cl2
MW:201.092401027679
MDL:MFCD00671902
CID:874744
PubChem ID:24721728
Update Time:2025-04-19

2-Chloro-4-(4-chlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(4-chlorophenyl)-1-butene
    • 2-Chloro-4-(4-chlorophenyl)but-1-ene
    • 4-(3-Chlorobut-3-en-1-yl)chlorobenzene
    • AG-G-88950
    • CTK5D7436
    • KB-169623
    • MolPort-001-756-679
    • OR01897
    • DTXSID60641115
    • 1-chloro-4-(3-chlorobut-3-en-1-yl)benzene
    • FS-6520
    • CS-0363901
    • 1-chloro-4-(3-chlorobut-3-enyl)benzene
    • AKOS016016716
    • 731772-10-4
    • MFCD00671902
    • SCHEMBL12696324
    • 2-Chloro-4-(4-chlorophenyl)-1-butene
    • MDL: MFCD00671902
    • Inchi: 1S/C10H10Cl2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-7H,1-3H2
    • InChI Key: ZUODNHAQAHCATF-UHFFFAOYSA-N
    • SMILES: ClC(=C)CCC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 200.0159557g/mol
  • Monoisotopic Mass: 200.0159557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

2-Chloro-4-(4-chlorophenyl)-1-butene Pricemore >>

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